Cas no 2770487-99-3 ((9H-fluoren-9-yl)methyl 3-cyano-3-(fluoromethyl)pyrrolidine-1-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 3-cyano-3-(fluoromethyl)pyrrolidine-1-carboxylate
• CAS No: 2770487-99-3
• MF: C₂₁H₁₉FN₂O₂
• MW: 350.386168718338
• CID: 6175354
• PubChem ID: 165992176
• Update Time: 2025-11-01

(9H-fluoren-9-yl)methyl 3-cyano-3-(fluoromethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2770487-99-3
• (9H-fluoren-9-yl)methyl 3-cyano-3-(fluoromethyl)pyrrolidine-1-carboxylate
• EN300-37397672

• Inchi： 1S/C21H19FN2O2/c22-12-21(13-23)9-10-24(14-21)20(25)26-11-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,19H,9-12,14H2
• InChI Key： NHEVSLNBSDUIEX-UHFFFAOYSA-N
• SMILES： FCC1(C#N)CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1

Computed Properties

• Exact Mass: 350.14305602g/mol
• Monoisotopic Mass: 350.14305602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 53.3Ų

Additional information on (9H-fluoren-9-yl)methyl 3-cyano-3-(fluoromethyl)pyrrolidine-1-carboxylate

Introduction to (9H-fluoren-9-yl)methyl 3-cyano-3-(fluoromethyl)pyrrolidine-1-carboxylate (CAS No. 2770487-99-3)

(9H-fluoren-9-yl)methyl 3-cyano-3-(fluoromethyl)pyrrolidine-1-carboxylate) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2770487-99-3, represents a convergence of advanced structural features that make it a promising candidate for various biological and chemical applications.

The molecular structure of this compound is characterized by a fluorene moiety linked to a pyrrolidine ring, both of which are well-documented in the literature for their role in enhancing the bioactivity and pharmacokinetic properties of drug candidates. The presence of a cyano group and a fluoromethyl substituent further modifies its chemical profile, potentially influencing its interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds that exhibit potent biological activity. Among these, pyrrolidine derivatives have shown particular promise due to their ability to modulate various biological pathways. The compound in question, (9H-fluoren-9-yl)methyl 3-cyano-3-(fluoromethyl)pyrrolidine-1-carboxylate, is no exception.

One of the most compelling aspects of this compound is its potential as a building block for the synthesis of more complex molecules. The fluorene group, known for its rigidity and stability, provides a stable scaffold for further functionalization, while the pyrrolidine ring introduces a level of flexibility that can be exploited to optimize binding interactions with biological targets. This dual nature makes it an attractive candidate for drug discovery efforts.

Recent studies have highlighted the importance of fluorine-containing compounds in medicinal chemistry due to their ability to enhance metabolic stability and binding affinity. The fluoromethyl substituent in (9H-fluoren-9-yl)methyl 3-cyano-3-(fluoromethyl)pyrrolidine-1-carboxylate aligns with this trend, suggesting that it may exhibit improved pharmacokinetic properties compared to analogous compounds lacking such substituents.

The cyano group present in the molecule also plays a crucial role in its chemical behavior. Cyano groups are known to be versatile functional handles that can participate in various chemical transformations, including nucleophilic additions and condensation reactions. This reactivity makes (9H-fluoren-9-yl)methyl 3-cyano-3-(fluoromethyl)pyrrolidine-1-carboxylate a valuable intermediate in synthetic chemistry, enabling the construction of more complex molecular architectures.

From a computational chemistry perspective, the electronic properties of this compound have been extensively studied. The fluorene moiety is known to exhibit strong π-conjugation, which can influence the molecule's electronic distribution and reactivity. Additionally, the presence of electronegative substituents such as the cyano and fluoromethyl groups can further modulate these properties, making it an interesting subject for theoretical investigations.

In vitro studies have begun to explore the biological activity of (9H-fluoren-9-yl)methyl 3-cyano-3-(fluoromethyl)pyrrolidine-1-carboxylate. Initial results suggest that it may possess inhibitory activity against certain enzymes and receptors relevant to neurological disorders. These findings are particularly intriguing given the growing interest in developing treatments for conditions such as Alzheimer's disease and Parkinson's disease, where modulation of neuronal signaling pathways is crucial.

The synthesis of this compound has also been optimized to ensure high yield and purity. Advanced synthetic techniques have been employed to construct the complex molecular framework efficiently. These methods include cross-coupling reactions, which are particularly useful for forming carbon-carbon bonds between the fluorene and pyrrolidine moieties.

The potential applications of (9H-fluoren-9-yl)methyl 3-cyano-3-(fluoromethyl)pyrrolidine-1-carboxylate extend beyond pharmaceuticals. Its unique structural features make it a valuable tool for material science research, particularly in the development of organic semiconductors and light-emitting diodes (LEDs). The rigid fluorene core provides excellent thermal stability, while the pyrrolidine ring contributes flexibility, making it an ideal candidate for designing advanced materials with tailored electronic properties.

Future research directions include further exploration of its biological activity through high-throughput screening assays. These studies will help identify new therapeutic applications and provide insights into its mechanism of action. Additionally, computational modeling will continue to play a crucial role in understanding its interactions with biological targets at an atomic level.

In conclusion, (9H-fluoren-9-yl)methyl 3-cyano-3-(fluoromethyl)pyrrolidine-1-carboxylate (CAS No. 2770487-99-3) is a multifaceted compound with significant potential in both pharmaceutical and material science applications. Its unique structural features, combined with recent advancements in synthetic and computational chemistry, make it an exciting subject for ongoing research endeavors.